Cas no 2228651-93-0 ([1-(1-ethyl-1H-pyrazol-4-yl)cyclohexyl]methanamine)

• Product Name: [1-(1-ethyl-1H-pyrazol-4-yl)cyclohexyl]methanamine
• CAS No: 2228651-93-0
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6202495
• PubChem ID: 165615807
• Update Time: 2025-06-18

[1-(1-ethyl-1H-pyrazol-4-yl)cyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(1-ethyl-1H-pyrazol-4-yl)cyclohexyl]methanamine
• EN300-1812194
• 2228651-93-0

• Inchi： 1S/C12H21N3/c1-2-15-9-11(8-14-15)12(10-13)6-4-3-5-7-12/h8-9H,2-7,10,13H2,1H3
• InChI Key： NSIGYKIYBPCZRJ-UHFFFAOYSA-N
• SMILES： NCC1(C2C=NN(CC)C=2)CCCCC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on [1-(1-ethyl-1H-pyrazol-4-yl)cyclohexyl]methanamine

Introduction to [1-(1-ethyl-1H-pyrazol-4-yl)cyclohexyl]methanamine and Its Significance in Modern Chemical Biology

[1-(1-ethyl-1H-pyrazol-4-yl)cyclohexyl]methanamine, a compound with the CAS number 2228651-93-0, represents a fascinating intersection of structural complexity and biological potential. This molecule, characterized by its intricate fused ring system, has garnered attention in the field of chemical biology due to its unique pharmacophoric features. The presence of both cyclohexyl and ethyl-pyrazole moieties suggests a potential for diverse interactions with biological targets, making it a subject of intense interest for researchers exploring novel therapeutic avenues.

The compound's structure, featuring a pyrazole ring at the 4-position substituted with an ethyl group, is particularly noteworthy. Pyrazole derivatives are well-documented for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The integration of this moiety with a cyclohexylamine backbone introduces additional conformational flexibility, which can be exploited to fine-tune binding affinities and selectivity. This structural motif is reminiscent of several pharmacologically active agents that have been successfully developed in recent years.

In recent years, there has been a surge in the exploration of [1-(1-ethyl-1H-pyrazol-4-yl)cyclohexyl]methanamine as a lead compound for drug discovery. Its unique structural features have prompted researchers to investigate its potential in various therapeutic contexts. One particularly promising area is its application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The pyrazole moiety in [1-(1-ethyl-1H-pyrazol-4-yl)cyclohexyl]methanamine is known to interact effectively with the ATP-binding pockets of kinases, suggesting its potential as a scaffold for developing targeted therapies.

Moreover, the cyclohexylamine component of the molecule contributes to its solubility and bioavailability, which are crucial factors in drug development. This feature enhances the compound's potential as an orally bioavailable drug candidate. Recent studies have demonstrated that similar cyclohexylamine-containing compounds exhibit favorable pharmacokinetic profiles in preclinical models. The combination of these structural elements makes [1-(1-ethyl-1H-pyrazol-4-yl)cyclohexyl]methanamine an attractive candidate for further investigation.

The synthesis of [1-(1-ethyl-1H-pyrazol-4-yl)cyclohexyl]methanamine involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include the formation of the pyrazole ring via condensation reactions and subsequent functionalization to introduce the cyclohexylamine moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies not only showcase the versatility of modern organic chemistry but also provide valuable insights into optimizing the production of biologically relevant compounds.

From a computational chemistry perspective, [1-(1-ethyl-1H-pyrazol-4-yl)cyclohexyl]methanamine has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have revealed that the compound can bind effectively to various protein receptors, including those involved in inflammatory responses and cell proliferation. The ability to predict such interactions computationally is invaluable in drug discovery, as it allows researchers to prioritize compounds for experimental validation based on their predicted binding affinities.

In vivo studies have begun to explore the pharmacological effects of [1-(1-ethyl-1H-pyrazol-4-yl)cyclohexyl]methanamine in animal models. Initial findings suggest that the compound exhibits significant anti-inflammatory properties without apparent toxicity at therapeutic doses. This aligns with the growing interest in developing novel anti-inflammatory agents that target specific inflammatory pathways without causing systemic side effects. The compound's ability to modulate inflammatory responses makes it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The future directions for research on [1-(1-ethyl-1H-pyrazol-4-yl)cyclohexyl]methanamine are multifaceted. Further optimization of its structure through medicinal chemistry approaches could enhance its potency and selectivity for specific biological targets. Additionally, exploring its potential in combination therapies could provide synergistic effects that might be more effective than single-agent treatments. The integration of computational methods with experimental validation will continue to play a crucial role in advancing our understanding of this compound's biological activity.

In conclusion, [1-(1-ethyl-1H-pyrazol-4-y lcyclohexyl)methanamine (CAS no 2228651 -93 -0) is a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.